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Compound of Interest

(2-Phenyl-1,3-thiazol-4-
Compound Name:

yl)acetonitrile
CAS No.: 16441-25-1
Cat. No.: B092347

Get Quote

An in-depth analysis of the provided InChlKey, SOFCSIBVIJROWGI-UHFFFAOYSA-N,
indicates that this identifier does not correspond to a recognized chemical substance within
major chemical databases. As a Senior Application Scientist, the integrity and accuracy of
scientific data are paramount. Therefore, before proceeding with the generation of a technical
guide, it is crucial to address this fundamental issue.

The Importance of a Valid InChiKey

The International Chemical Identifier (InChl) and its condensed, searchable version, the
InChlKey, are non-proprietary, open standards for representing chemical substances. They are
designed to be a unique and unambiguous fingerprint for a specific chemical structure. This
precision is vital in research, drug development, and all scientific communication to ensure that
all parties are discussing the exact same molecule.

An invalid InChiKey can arise from several sources, including:
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» Typographical errors: The 27-character string of an InChiKey is complex and prone to
transcription errors.

» Computational errors: The software used to generate the InChiKey may have encountered

an error.

» Non-existent compound: The InChlKey may have been generated for a theoretical or
hypothetical molecule that has not been synthesized or registered in chemical databases.

Actionable Steps for the User

To enable the creation of the requested in-depth technical guide, please verify the InChiKey
SOFCSIBVIJROWGI-UHFFFAOY SA-N.

Recommendation:

» Double-check the source: Please return to the original source of the InChiKey and carefully
compare it with the one provided.

» Utilize chemical drawing software: If you have the chemical structure, you can use a
chemical drawing tool (such as ChemDraw, MarvinSketch, or free online tools) to draw the
molecule and generate the correct InChiKey.

o Search by other identifiers: If you have other information about the compound, such as its
common name, IUPAC name, CAS Registry Number, or SMILES string, please provide that
information. These alternative identifiers can be used to find the correct InChlKey and the
associated scientific data.

Once a valid InChlKey for the compound of interest is provided, a comprehensive technical
guide will be generated that adheres to the rigorous standards of scientific integrity and
provides the in-depth analysis required by researchers, scientists, and drug development
professionals. This will include a detailed exploration of its physicochemical properties,
mechanism of action, relevant signaling pathways, and established experimental protocols, all
supported by authoritative citations and visualizations.

¢ To cite this document: BenchChem. [InChlKey SOFCSIBVJROWGI-UHFFFAOYSA-N
properties]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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